Cas no 2225178-09-4 ((5-Bromo-6-methylpyridin-3-yl)boronic acid)

• Product Name: (5-Bromo-6-methylpyridin-3-yl)boronic acid
• CAS No: 2225178-09-4
• MF: C₆H₇BBrNO₂
• MW: 215.840280771255
• CID: 5140623
• PubChem ID: 91882707
• Update Time: 2026-03-03

(5-Bromo-6-methylpyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-bromopyridine-3-boronic acid
• (5-Bromo-6-methylpyridin-3-yl)boronic acid
• Z1551930600
• 2225178-09-4
• F74659
• EN300-4373885
• MFCD22491324
• 5-bromo-6-methylpyridin-3-ylboronic acid

• Inchi： 1S/C6H7BBrNO2/c1-4-6(8)2-5(3-9-4)7(10)11/h2-3,10-11H,1H3
• InChI Key： DQGDXNZOPUNCKT-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(Br)C=C1B(O)O

Computed Properties

• Exact Mass: 214.97532g/mol
• Monoisotopic Mass: 214.97532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (5-Bromo-6-methylpyridin-3-yl)boronic acid

The Chemical Compound CAS No. 2225178-09-4: (5-Bromo-6-methylpyridin-3-yl)boronic Acid

(5-Bromo-6-methylpyridin-3-yl)boronic acid, identified by the CAS number 2225178-09-4, is a significant compound in the field of organic chemistry, particularly in the synthesis of complex molecules. This compound is widely recognized for its role in Suzuki-Miyaura coupling reactions, which are pivotal in constructing biaryl and heteroaryl compounds. The presence of a boronic acid group makes it highly reactive and versatile, enabling its use in various cross-coupling reactions.

The structure of (5-Bromo-6-methylpyridin-3-yl)boronic acid consists of a pyridine ring substituted with a bromine atom at position 5, a methyl group at position 6, and a boronic acid group at position 3. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for diverse applications. The pyridine ring's aromaticity and the electron-withdrawing effects of the substituents contribute to its stability and reactivity in synthetic transformations.

Recent advancements in organoboron chemistry have highlighted the importance of (5-Bromo-6-methylpyridin-3-yl)boronic acid in drug discovery and materials science. Researchers have utilized this compound to synthesize bioactive molecules with potential therapeutic applications, such as anticancer agents and antimicrobial compounds. Its ability to participate in cross-coupling reactions under mild conditions has made it a valuable reagent in medicinal chemistry.

In terms of synthesis, (5-Bromo-6-methylpyridin-3-yl)boronic acid can be prepared via various methods, including hydroboration reactions and metal-mediated transformations. The choice of synthesis route depends on the desired regioselectivity and scalability. Recent studies have focused on optimizing these methods to enhance yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

The application of (5-Bromo-6-methylpyridin-3-yl)boronic acid extends beyond traditional organic synthesis. It has been employed in the development of advanced materials, such as organic semiconductors and functional polymers. Its ability to form stable covalent bonds with other aromatic systems makes it an ideal building block for constructing complex molecular architectures.

Moreover, the compound's role in click chemistry has been explored extensively. By incorporating (5-Bromo-6-methylpyridin-3-yl)boronic acid into click reaction frameworks, chemists have developed novel strategies for synthesizing macrocyclic compounds and supramolecular assemblies. These advancements underscore its versatility and significance in modern chemical research.

In conclusion, (5-Bromo-6-methylpyridin-3-yl)boronic acid, CAS No. 2225178-09_4 is a multifaceted compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique chemical properties and reactivity make it an indispensable tool for researchers striving to develop innovative solutions across various scientific disciplines.